Cas no 211495-56-6 (Cyclopentanol, 1-[3-(phenylmethoxy)phenyl]-)

• Product Name: Cyclopentanol, 1-[3-(phenylmethoxy)phenyl]-
• CAS No: 211495-56-6
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 3908594
• PubChem ID: 23021569
• Update Time: 2025-04-22

Cyclopentanol, 1-[3-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[3-(phenylmethoxy)phenyl]-
• 1-(3-(benzyloxy)phenyl)cyclopentanol
• SCHEMBL2959082
• 1-(3-benzyloxy-phenyl)-cyclopentanol
• NFPIQVUUOIIMDF-UHFFFAOYSA-N
• 1-[3-(benzyloxy)phenyl] cyclopentanol
• 211495-56-6
• DB-210983

• Inchi： 1S/C18H20O2/c19-18(11-4-5-12-18)16-9-6-10-17(13-16)20-14-15-7-2-1-3-8-15/h1-3,6-10,13,19H,4-5,11-12,14H2
• InChI Key： NFPIQVUUOIIMDF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OCC3=CC=CC=C3)=C2)(O)CCCC1

Computed Properties

• Exact Mass: 268.146329876Da
• Monoisotopic Mass: 268.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų